Cas no 54641-19-9 ((S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt)

(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt structure
54641-19-9 structure
Product Name:(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt
CAS No:54641-19-9
MF:C5H9NaO3
MW:140.112932920456
CID:380160
PubChem ID:23705104
Update Time:2025-04-19

(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-hydroxy-3-methyl-, sodium salt (1:1), (2S)-
    • sodium (S)-2-hydroxy-3-methylbutyrate
    • sodium,(2S)-2-hydroxy-3-methylbutanoate
    • sodium 2-hydroxy-3-methylbutanoate
    • (S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt
    • NS00088498
    • 54641-19-9
    • EINECS 259-268-4
    • Sodium(S)-2-hydroxy-3-methylbutanoate
    • Sodium (S)-2-hydroxy-3-methylbutanoate
    • DTXSID20203071
    • sodium;(2S)-2-hydroxy-3-methylbutanoate
    • Inchi: 1S/C5H10O3.Na/c1-3(2)4(6)5(7)8;/h3-4,6H,1-2H3,(H,7,8);/q;+1/p-1/t4-;/m0./s1
    • InChI Key: CPGHJLCKGBLVMB-WCCKRBBISA-M
    • SMILES: [Na+].O[C@H](C(=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 140.04497
  • Monoisotopic Mass: 140.044939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 92.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • PSA: 60.36

(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H972250-100mg
(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt
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$133.00 2023-05-18
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H972250-500mg
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